5-(4-bromophenyl)-3-(4-methoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-bromophenyl)-3-(4-methoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C22H19BrN2O3S and its molecular weight is 471.4g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemistry and Synthesis of Pyrazole Derivatives
Pyrazole derivatives are known for their versatility as building blocks in the synthesis of heterocyclic compounds. The unique reactivity of such compounds, including 4-(dicyanomethylene)-3-methyl-1-phenyl-2-pyrazoline-5-ones, allows for the creation of various heterocyclic structures under mild reaction conditions. This flexibility facilitates the synthesis of pyrazolo-imidazoles, thiazoles, spiropyridines, and more, showcasing the compound's significance in heterocyclic and dyes synthesis (Gomaa & Ali, 2020).
Biological Activities and Applications
Pyrazole scaffolds are integral in medicinal chemistry due to their pharmacophore qualities, contributing to numerous biologically active compounds. Their derivatives exhibit a wide range of biological activities, such as anticancer, analgesic, anti-inflammatory, and antimicrobial properties. These characteristics underscore the potential of pyrazole compounds in therapeutic applications and drug development (Dar & Shamsuzzaman, 2015). Additionally, pyrazoline-based compounds are synthesized via various methods, including microwave-assisted synthesis, offering potential in agrochemical and pharmaceutical activities (Sheetal et al., 2018).
Synthetic Strategies and Therapeutic Outlook
The synthesis and therapeutic applications of pyrazole analogs have been explored, with a focus on their diverse pharmacological activities. Pyrazole analogs have shown efficacy as different pharmacological agents, indicating the ongoing research in developing new drug candidates with improved efficacy and lesser side effects (Ganguly & Jacob, 2017).
Properties
IUPAC Name |
2-(benzenesulfonyl)-3-(4-bromophenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19BrN2O3S/c1-28-19-13-9-16(10-14-19)21-15-22(17-7-11-18(23)12-8-17)25(24-21)29(26,27)20-5-3-2-4-6-20/h2-14,22H,15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDNSYHLHGAIJCK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=C(C=C3)Br)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19BrN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.